Cas no 1899056-79-1 (tert-butyl N-(prop-2-yn-1-yl)-N-(1,3-thiazol-2-yl)carbamate)

• Product Name: tert-butyl N-(prop-2-yn-1-yl)-N-(1,3-thiazol-2-yl)carbamate
• CAS No: 1899056-79-1
• MF: C₁₁H₁₄N₂O₂S
• MW: 238.306061267853
• CID: 5638087
• PubChem ID: 165913581
• Update Time: 2023-09-10

tert-butyl N-(prop-2-yn-1-yl)-N-(1,3-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28276553
• tert-butyl N-(prop-2-yn-1-yl)-N-(1,3-thiazol-2-yl)carbamate
• 1899056-79-1

• Inchi： 1S/C11H14N2O2S/c1-5-7-13(9-12-6-8-16-9)10(14)15-11(2,3)4/h1,6,8H,7H2,2-4H3
• InChI Key： DYIVQCWLRIFSLD-UHFFFAOYSA-N
• SMILES： S1C=CN=C1N(CC#C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 238.07759887g/mol
• Monoisotopic Mass: 238.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.7Ų